Cas no 102395-40-4 (1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-)
![1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- structure](https://www.kuujia.com/scimg/cas/102395-40-4x300.png)
102395-40-4 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
CAS No:102395-40-4
Molecular Formula:C26H30N3O2F
Molecular Weight:435.5337
CID:146919
PubChem ID:24847083
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Properties
Names and Identifiers
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- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)-
- 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propenyl)- (9CI)
- 8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-prop-2-enyl-1,3,8-triazaspiro[4.5]decan-4-one
- BRN 4599095
- 1,3,8-Triazaspiro(4,5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-3-(2-propenyl)-
- DTXSID80145004
- 3-Allyl-8-(3-(4-fluorobenzoyl)propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-
- 3-Allyl-8-(3-(p-fluorobenzoyl)propyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
- 102395-40-4
-
- InChIKey: YKIVISKPJCKOLP-UHFFFAOYSA-N
- Inchi: InChI=1S/C26H30FN3O2/c1-2-16-29-20-30(23-7-4-3-5-8-23)26(25(29)32)14-18-28(19-15-26)17-6-9-24(31)21-10-12-22(27)13-11-21/h2-5,7-8,10-13H,1,6,9,14-20H2
- SMILES: C=CCN1CN(C2C=CC=CC=2)C2(CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 435.23220537g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 435.23220537g/mol
- Heavy Atom Count: 32
- Complexity: 662
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 4.05630
- PSA: 43.86000
1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-3-(2-propen-1-yl)- Related Literature
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2. Front cover
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Yahui Guo,Yuliang Cheng,Mei Han,Weiguo Zhang RSC Adv., 2017,7, 2466-2474
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Wei E. Huang Environ. Sci.: Processes Impacts, 2015,17, 835-843
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Praveen Bollini,Stephanie A. Didas,Christopher W. Jones J. Mater. Chem., 2011,21, 15100-15120
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Manish Kumar,Vivek Chaudhary,Kelothu Suresh,G. Pugazhenthi RSC Adv., 2015,5, 39810-39820
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Wubiao Duan,Karen Smith,Huguette Savoie,John Greenman,Ross W. Boyle Org. Biomol. Chem., 2005,3, 2384-2386
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10. Back cover
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